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Compound of Interest

Compound Name: Prolylrapamycin

Cat. No.: B1232259

Technical Support Center: Prolylrapamycin
(Torkinib)

Welcome to the technical support center for Prolylrapamycin (Torkinib). This resource
provides troubleshooting guides and frequently asked questions (FAQSs) to help researchers,
scientists, and drug development professionals effectively use Prolylrapamycin in cell culture
experiments and prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is Prolylrapamycin (Torkinib), and how does it work?

Prolylrapamycin, also known as Torkinib or PP242, is a potent and selective ATP-competitive
inhibitor of the mTOR (mechanistic Target of Rapamycin) kinase.[1][2] Unlike rapamycin, which
primarily inhibits mMTOR Complex 1 (mMTORCL1), Prolylrapamycin inhibits both mTORC1 and
MTORCZ2.[2][3] This dual inhibition blocks the phosphorylation of downstream targets of both
complexes, such as S6 Kinase (S6K) for mTORC1 and Akt at Serine 473 for mTORCZ2, making
it a powerful tool for studying the mTOR signaling pathway.[4] The mTOR pathway is a central
regulator of cell growth, proliferation, metabolism, and survival.[5][6][7]

» View mTOR Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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